4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole
Overview
Description
4,5-Dibromo-2-cyclobutyl-2H-1,2,3-triazole (DCBT) is a heterocyclic compound that has been studied for its potential applications in various scientific research fields. DCBT is a member of the triazole family, which is a class of organic compounds that are composed of three nitrogen atoms and three carbon atoms. DCBT has been found to exhibit a variety of interesting properties, including anti-inflammatory, anti-microbial, and anti-cancer activities. In addition, DCBT has been studied for its potential as a catalyst in organic synthesis and for its potential as a drug delivery system.
Scientific Research Applications
4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has been studied for its potential applications in various scientific research fields. For example, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has been studied for its potential as an anti-inflammatory agent, an anti-microbial agent, and an anti-cancer agent. In addition, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has been studied for its potential as a catalyst in organic synthesis and for its potential as a drug delivery system. 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has also been studied for its potential applications in the fields of biochemistry, molecular biology, and pharmacology.
Mechanism of Action
The mechanism of action of 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole is not fully understood, but it is thought to involve the interaction of the compound with proteins and enzymes in the cell. It is believed that 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole binds to certain proteins and enzymes in the cell, which then leads to changes in the activity of the proteins and enzymes. This in turn leads to changes in the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has been found to have a variety of biochemical and physiological effects. For example, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has been found to inhibit the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 (CYP) enzymes. 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has also been found to inhibit the activity of enzymes involved in the metabolism of fatty acids, such as fatty acid synthase (FAS). Finally, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, such as glucose-6-phosphate dehydrogenase (G6PD).
Advantages and Limitations for Lab Experiments
4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole has several advantages for use in laboratory experiments. For example, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole is relatively easy to synthesize and is relatively stable in solution. In addition, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole can be used in a wide variety of experiments, including biochemical and physiological studies. However, there are some limitations to the use of 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole in laboratory experiments. For example, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole can be toxic at high concentrations, and it can interfere with the activity of certain enzymes.
Future Directions
There are a number of potential future directions for 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole research. For example, further research could be conducted to investigate the potential applications of 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole in the fields of biochemistry, molecular biology, and pharmacology. In addition, further research could be conducted to investigate the mechanism of action of 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole and to develop more effective and selective inhibitors of enzymes involved in the inflammatory response, drug metabolism, and carbohydrate metabolism. Finally, further research could be conducted to investigate the potential of 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole as a drug delivery system.
Synthesis Methods
4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole can be synthesized by a variety of methods, including the reaction of 4-bromo-2-cyclobutyl-2H-1,2,3-triazole with bromine in dichloromethane, the reaction of 4-bromo-2-cyclobutyl-2H-1,2,3-triazole with 1,3-dibromopropane in dichloromethane, and the reaction of 4-bromo-2-cyclobutyl-2H-1,2,3-triazole with potassium bromide in acetonitrile. The reaction of 4-bromo-2-cyclobutyl-2H-1,2,3-triazole with bromine in dichloromethane is the most commonly used method for the synthesis of 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole involves the reaction of cyclobutyl azide with 1,2-dibromoethane in the presence of a copper catalyst to form the intermediate 4,5-dibromo-2-cyclobutyl-1,2,3-triazolidine. This intermediate is then treated with sodium azide in the presence of a palladium catalyst to form the final product, 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole.", "Starting Materials": [ "Cyclobutyl azide", "1,2-dibromoethane", "Copper catalyst", "Sodium azide", "Palladium catalyst" ], "Reaction": [ "Step 1: Cyclobutyl azide is reacted with 1,2-dibromoethane in the presence of a copper catalyst to form 4,5-dibromo-2-cyclobutyl-1,2,3-triazolidine.", "Step 2: 4,5-dibromo-2-cyclobutyl-1,2,3-triazolidine is treated with sodium azide in the presence of a palladium catalyst to form 4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole." ] } | |
CAS RN |
1808094-00-9 |
Product Name |
4,5-dibromo-2-cyclobutyl-2H-1,2,3-triazole |
Molecular Formula |
C6H7Br2N3 |
Molecular Weight |
280.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
